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Abstract
Celangulin compounds, a class of biologically active sesquiterpene polyol esters, have

garnered significant interest in the scientific community, particularly for their potent insecticidal

properties. This technical guide provides an in-depth overview of the origin, natural sources,

and extraction methodologies for these complex molecules. It is intended for researchers,

scientists, and professionals in the fields of natural product chemistry, pharmacology, and drug

development. The guide details the primary plant sources, summarizes key quantitative data,

and provides comprehensive experimental protocols for isolation and purification.

Introduction to Celangulin Compounds
Celangulin and its analogues are a series of complex sesquiterpene polyol esters

characterized by a β-dihydroagarofuran skeleton.[1][2] These natural products are primarily

recognized for their significant insecticidal and antifeedant activities.[3][4] The discovery of

Celangulin represented a milestone in the study of insecticidal compounds from plants of the

Euonymus genus, as it was the first non-alkaloid active compound identified from these

sources.[3] Subsequent research has confirmed that the primary insecticidal components from

these plants are polyol ester compounds based on the dihydroagarofuran framework.[3]

Beyond their well-documented insecticidal effects, related compounds from the Celastraceae

family have also been investigated for a range of other bioactivities, including antitumor, anti-

HIV, and immunosuppressive effects.[1]
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Natural Source and Distribution
The principal natural source of Celangulin compounds is Celastrus angulatus, a perennial vine

belonging to the Celastraceae family.[1][3] This plant is widely distributed across the hilly and

mountainous regions of the Yellow River and Yangtze River valleys in China.[3] Various parts of

the plant have been found to contain these bioactive compounds.

Root Bark: The root bark of C. angulatus is the most frequently cited and richest source of

Celangulin compounds.[1][5][6]

Stems and Stem Bark: The stems and stem bark also serve as a viable source for the

isolation of these molecules.[3][5]

Seeds: Dozens of new compounds have been isolated from the seeds and seed oil of the

plant.[3]

While C. angulatus is the primary source, related β-dihydroagarofuranoid sesquiterpenes have

also been isolated from other plants in the same family, such as Celastrus paniculatus.[7][8]

Key Celangulin Compounds and Their Bioactivity
Numerous Celangulin analogues and related sesquiterpenes have been isolated from

Celastrus angulatus. These compounds often exhibit potent biological activities, particularly

against various insect larvae. The following table summarizes some of the key compounds and

their reported insecticidal activities.
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Compound
Name

Natural
Source

Target
Organism

Bioactivity
Metric

Value Citation

Celangulin
Celastrus

angulatus

General

Insecticide
- - [3][6]

Celangulin V
Celastrus

angulatus

Mythimna

separata

Stomach

Toxicity
- [9]

Celangulin

XIX

Celastrus

angulatus

Mythimna

separata
ED₅₀ 73.3 µg/g [6]

Angulatin G

Celastrus

angulatus

Root Bark

Mythimna

separata
LD₅₀ 1656.4 µg/mL [6]

NW37

Celastrus

angulatus

Root Bark

Mythimna

separata (4th

instar larvae)

KD₅₀ 252.3 µg/g [1]

Celangulatin

D

Celastrus

angulatus

Root Bark

Armyworms
General

Insecticidal
- [6]

Experimental Protocols: Extraction, Isolation, and
Purification
The isolation of pure Celangulin compounds from their natural source is a multi-step process

involving extraction, fractionation, and chromatographic purification. The following protocols are

synthesized from methodologies reported in the literature.[1][2][5][10][11]

General Extraction Workflow
The overall process begins with the collection and preparation of plant material, followed by

solvent extraction and a series of purification steps to isolate the target compounds.
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Plant Material (e.g., C. angulatus Root Bark)

Drying and Grinding

Solvent Extraction (e.g., Hot Reflux with Ethanol)

Concentration under Reduced Pressure

Crude Extract

Solvent Partitioning / Fractionation

Column Chromatography (Silica Gel / Macroporous Resin)

Preparative RP-HPLC

Pure Celangulin Compounds

Structural Elucidation (NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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